Cas no 860465-22-1 (1-IODO-2-(2-NITROPHENOXY)BENZENE)

1-IODO-2-(2-NITROPHENOXY)BENZENE structure
860465-22-1 structure
Product Name:1-IODO-2-(2-NITROPHENOXY)BENZENE
CAS No:860465-22-1
MF:C12H8INO3
MW:341.101295471191
CID:1843071
PubChem ID:11279266
Update Time:2025-04-21

1-IODO-2-(2-NITROPHENOXY)BENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-IODO-2-(2-NITROPHENOXY)BENZENE
    • A1-21811
    • DB-111312
    • WTAYRONPAAMNQD-UHFFFAOYSA-N
    • SCHEMBL1864453
    • 1-(2-iodophenoxy)-2-nitrobenzene
    • 860465-22-1
    • Inchi: 1S/C12H8INO3/c13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)14(15)16/h1-8H
    • InChI Key: WTAYRONPAAMNQD-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 340.955
  • Monoisotopic Mass: 340.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 3.9
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